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Compound of Interest

Compound Name: EPZ011989 hydrochloride

Cat. No.: B8180834 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of

EPZ011989 hydrochloride, a potent and selective inhibitor of the EZH2 histone

methyltransferase. Adherence to these guidelines is crucial for ensuring the reproducibility and

accuracy of experimental results.

Introduction to EPZ011989
EPZ011989 is a small molecule inhibitor of Enhancer of zeste homolog 2 (EZH2), a catalytic

subunit of the Polycomb Repressive Complex 2 (PRC2).[1][2][3][4][5] EZH2 catalyzes the

trimethylation of histone H3 at lysine 27 (H3K27me3), a key epigenetic modification associated

with transcriptional repression.[2][3] Dysregulation of EZH2 activity is implicated in the

pathogenesis of various cancers, making it a compelling target for therapeutic intervention.

EPZ011989 has demonstrated robust anti-tumor activity in preclinical models.[6]

Mechanism of Action
EPZ011989 selectively binds to EZH2, inhibiting its methyltransferase activity. This leads to a

decrease in global H3K27me3 levels, resulting in the derepression of target genes, including

tumor suppressors. This can induce cell cycle arrest, differentiation, and apoptosis in cancer

cells.
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Figure 1: Mechanism of EZH2 Inhibition by EPZ011989.

Solubility of EPZ011989 Hydrochloride
The solubility of EPZ011989 hydrochloride can vary depending on the solvent and the

temperature. It is crucial to use fresh, anhydrous solvents to achieve optimal dissolution, as the

presence of moisture can reduce solubility, particularly in DMSO.[7]

Solvent
Concentration
(mg/mL)

Concentration
(mM)

Notes

DMSO 5 - 20 7.78 - 31.13

Use fresh, anhydrous

DMSO. Moisture can

decrease solubility.[7]

Ethanol 100 ~155.6 -

Water Insoluble Insoluble -

PBS (pH 7.2)
0.5 (in 1:1

Ethanol:PBS)

~0.78 (in 1:1

Ethanol:PBS)

Limited aqueous

solubility.

Table 1: Solubility of EPZ011989 Hydrochloride in Common Solvents.
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Preparation of Stock Solutions for In Vitro Experiments
For cell-based assays, it is recommended to prepare a concentrated stock solution in an

organic solvent, which can then be diluted to the final working concentration in the cell culture

medium.

Materials:

EPZ011989 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Protocol:

Weigh the desired amount of EPZ011989 hydrochloride powder in a sterile microcentrifuge

tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM or 20 mM).

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

If necessary, sonicate the solution in a water bath for 5-10 minutes to ensure complete

dissolution.

Visually inspect the solution to ensure it is clear and free of any precipitate.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solutions at -20°C or -80°C for long-term stability.
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Figure 2: Workflow for Preparing In Vitro Stock Solutions.

Preparation of Formulations for In Vivo Experiments
For animal studies, EPZ011989 hydrochloride needs to be formulated in a vehicle that is safe

for administration and allows for adequate bioavailability. It is recommended to prepare these

formulations fresh on the day of use.

3.2.1. Formulation 1: PEG300, Tween-80, and Saline Vehicle

This formulation is suitable for achieving a clear solution for oral or parenteral administration.

Materials:

10 mM EPZ011989 hydrochloride in DMSO stock solution
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PEG300 (Polyethylene glycol 300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Sterile tubes for mixing

Protocol:

Start with a 10 mM stock solution of EPZ011989 hydrochloride in DMSO.

In a sterile tube, add the components in the following order, ensuring the solution is clear

after each addition:

10% of the final volume from the DMSO stock solution.

40% of the final volume with PEG300. Mix well.

5% of the final volume with Tween-80. Mix well.

45% of the final volume with sterile saline. Mix well.

The final solution should be clear. If precipitation occurs, gentle warming or sonication may

be used to aid dissolution.

This protocol can yield a solution with a concentration of up to 2.5 mg/mL.

3.2.2. Formulation 2: Corn Oil Vehicle

This formulation is suitable for oral administration.

Materials:

5 mg/mL EPZ011989 hydrochloride in DMSO stock solution

Corn oil

Sterile tubes for mixing
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Protocol:

Prepare a 5 mg/mL clear stock solution of EPZ011989 hydrochloride in DMSO.

In a sterile tube, add 50 µL of the DMSO stock solution to 950 µL of corn oil.

Mix thoroughly to ensure a homogenous solution.

This formulation should be used immediately after preparation.

Storage and Stability
Solid Powder: Store EPZ011989 hydrochloride powder at -20°C for up to 3 years.

Stock Solutions: Aliquoted stock solutions in anhydrous DMSO can be stored at -20°C for up

to 1 month or at -80°C for up to 1 year.[7] Avoid repeated freeze-thaw cycles.

In Vivo Formulations: It is highly recommended to prepare formulations for animal

experiments fresh on the day of dosing to ensure stability and prevent precipitation.

Safety Precautions
EPZ011989 hydrochloride is a bioactive compound. Standard laboratory safety precautions

should be followed. Wear appropriate personal protective equipment (PPE), including gloves, a

lab coat, and safety glasses, when handling the compound and its solutions. Work in a well-

ventilated area. Refer to the Safety Data Sheet (SDS) for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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